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Compound of Interest

Compound Name: Dihydrojasmone

Cat. No.: B1670601

Essential guidance for the safe handling, storage, and disposal of Dihydrojasmone in a
laboratory setting, ensuring the protection of researchers and the integrity of scientific work.

For laboratory professionals engaged in drug development and scientific research, meticulous
adherence to safety protocols is paramount. This guide provides essential, immediate safety
and logistical information for the handling of Dihydrojasmone, a common fragrance ingredient.
By offering clear, procedural guidance, this document aims to be a vital resource for
maintaining a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Dihydrojasmone, a combination of personal protective equipment and
engineering controls is crucial to minimize exposure and ensure safety. The primary routes of
exposure are eye and skin contact, and to a lesser extent, inhalation.

Engineering Controls:

o Ventilation: Work in a well-ventilated area.[1][2] For procedures that may generate aerosols
or vapors, a local exhaust ventilation system or a chemical fume hood should be used.[3]

Personal Protective Equipment:
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o Eye Protection: Tightly fitting safety goggles are mandatory to protect against splashes.[2][3]
[4] A face shield should be worn in situations with a higher risk of splashing.[2][4]

» Hand Protection: Chemical-resistant gloves are required. While specific breakthrough time
data for Dihydrojasmone is not readily available, gloves made of nitrile rubber or neoprene
are generally recommended for handling ketones and esters. It is crucial to inspect gloves
for any signs of degradation or perforation before each use.[5]

o Skin and Body Protection: A lab coat or impervious clothing should be worn to prevent skin
contact.[2][4][6]

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[6] However, if engineering controls are insufficient to
maintain airborne concentrations below exposure limits, or during large-scale operations or
spills, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[3]

Quantitative Data Summary

The following table summarizes key quantitative safety and physical data for Dihydrojasmone.

Property Value Source(s)
Molecular Weight 166.26 g/mol [3]

Flash Point 96 °C (204.8 °F) - closed cup [31[6]
Boiling Point 120-121 °C at 12 mmHg [3]
Specific Gravity E)C.:91100 to 0.91700 @ 25.00 ]

1.67600 to 1.68200 @ 20.00

Refractive Index oc [1]
H319: Causes serious eye

GHS Hazard Statement S [4]
irritation

Occupational Exposure Limits Not specifically established [31[6]
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Operational Plan for Handling Dihydrojasmone

A systematic approach to handling Dihydrojasmone is essential for safety and procedural
consistency. The following workflow outlines the key steps from preparation to disposal.
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A logical workflow for the safe handling of Dihydrojasmone.
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Disposal Plan

Proper disposal of Dihydrojasmone and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

e Waste Collection: Collect waste Dihydrojasmone and any materials used for spill cleanup
(e.g., sand, earth, vermiculite) in a suitable, closed, and properly labeled container.[4]

o Disposal Method: Do not allow the product to enter drains, water courses, or the soil.[4]
Dispose of the chemical waste through a licensed waste management company.[4]

o Contaminated Packaging: Empty containers should be disposed of as unused product.[4] Do
not reuse empty containers.[4]

First Aid Measures

In the event of accidental exposure to Dihydrojasmone, immediate and appropriate first aid is
crucial.
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Exposure Route First Aid Procedure Source(s)

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyellds.'[3][7] GBI
Remove contact lenses if
present and easy to do.[4] If
eye irritation persists, seek

medical attention.[3][4]

Remove contaminated
clothing.[3] Wash skin with

Skin Contact plenty of soap and water.[3] If [3]
skin irritation occurs, seek

medical advice.[3]

Move the affected person to
_ fresh air.[3] If symptoms such
Inhalation ) o [3]
as respiratory irritation occur,

seek medical attention.[3]

Rinse mouth with water.[3] Do
Ingestion NOT induce vomiting.[4] Seek [3114]

immediate medical advice.[3]

Note: Always have the Safety Data Sheet (SDS) available when seeking medical attention.[4]
Symptoms of poisoning may appear several hours later.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Dihydrojasmone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670601#personal-protective-equipment-for-
handling-dihydrojasmone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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